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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of PSI-7409, the active

triphosphate metabolite of the hepatitis C virus (HCV) inhibitor sofosbuvir, in HCV replicon

assays. Given that PSI-7409 is the intracellular active moiety, these notes focus on the

practical application of its prodrugs, such as sofosbuvir (PSI-7977) and PSI-7851, which are

used in cell-based assays to assess antiviral potency.

Introduction
PSI-7409 (β-D-2'-deoxy-2'-fluoro-2'-C-methyluridine-5'-triphosphate) is a potent and selective

inhibitor of the HCV NS5B RNA-dependent RNA polymerase.[1][2] As the active triphosphate

form, it acts as a chain terminator, halting viral RNA replication.[3] In standard cell-based HCV

replicon assays, PSI-7409 is not directly applied to the cells due to its charge and inability to

efficiently cross cell membranes. Instead, its membrane-permeable prodrugs are used. These

prodrugs are metabolized intracellularly to yield PSI-7409.[2] This document provides detailed

protocols and quantitative data for utilizing these prodrugs in HCV replicon systems.

Mechanism of Action and Metabolic Activation
Sofosbuvir (PSI-7977), a phosphoramidate prodrug, efficiently enters hepatocytes where it

undergoes a series of enzymatic reactions. The carboxyl ester is first hydrolyzed, followed by

the cleavage of the phosphoramidate bond. Subsequent phosphorylation events by cellular

kinases convert the nucleoside monophosphate into the active triphosphate, PSI-7409.[2] This
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active metabolite is then incorporated into the nascent HCV RNA strand by the NS5B

polymerase, leading to chain termination and inhibition of viral replication.[3]
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Metabolic activation pathway of Sofosbuvir.

Quantitative Data: Potency and Cytotoxicity
The following tables summarize the in vitro efficacy and cytotoxicity of PSI-7409's parent

compounds in various HCV replicon cell lines.

Table 1: In Vitro Activity of PSI-7409 Against HCV NS5B Polymerase

Genotype IC50 (μM)

GT 1b_Con1 1.6[1][4]

GT 2a_JFH1 2.8[1][4]

GT 3a 0.7[1][4]

GT 4a 2.6[1][4]

Table 2: Antiviral Activity of PSI-7851 in HCV Replicon Cells

Cell Line Replicon Genotype EC50 (μM) EC90 (μM)

ET-lunet 1b (Con1) 0.075 ± 0.050 0.52 ± 0.25

Clone A 1b (Con1) Not Reported 0.45 ± 0.19
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Data for PSI-7851, a pronucleotide of the monophosphate of the parent nucleoside of PSI-

7409.[5]

Table 3: Cytotoxicity Data

Compound Cell Line CC50 (μM)

PSI-7851 Huh7, HepG2, BxPC3, CEM >100[5]

Experimental Protocols
HCV Replicon Assay Workflow

Seed Huh-7 replicon cells
in 96-well plates

Add serial dilutions of
prodrug (e.g., Sofosbuvir)

Incubate for 48-72 hours

Measure HCV replication
(e.g., Luciferase assay)

Measure cell viability
(e.g., CellTiter-Glo)

Calculate EC50 and CC50 values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10828463#psi-7409-concentration-for-hcv-replicon-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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